methyl 4-(((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)carbamoyl)benzoate

• IUPAC Name: methyl 4-[(2-methyl-5-pyrazin-2-ylpyrazol-3-yl)methylcarbamoyl]benzoate
• InChI: InChI=1S/C18H17N5O3/c1-23-14(9-15(22-23)16-11-19-7-8-20-16)10-21-17(24)12-3-5-13(6-4-12)18(25)26-2/h3-9,11H,10H2,1-2H3,(H,21,24)
• InChI Key: SHSFQJPVEMZFMF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=NC=CN=C2)CNC(=O)C3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C18H17N5O3
• Molecular Weight: 351.4 g/mol

Description

The compound is a complex organic molecule that contains a pyrazole ring (a five-membered ring with three carbon atoms and two nitrogen atoms) and a pyrazinyl group (a six-membered ring with four carbon atoms and two nitrogen atoms). These types of structures are often found in various pharmaceuticals and bioactive compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. Pyrazole derivatives can undergo a variety of reactions, including cyclization, ring opening, and intermolecular cycloaddition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, pyrazole is a weak base, with a pKb of 11.5.

Scientific Research Applications

Anti-Fibrotic Activity

The compound has shown promise in the field of anti-fibrosis research. A study by Gu et al. . Specifically:

Medicinal Chemistry Applications

. Pyrimidine derivatives have been explored for various pharmacological activities:

Synthetic Approaches

While not directly an application, understanding synthetic approaches is crucial for drug development. :

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Many pyrazole derivatives exhibit a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. For example, some pyrazole derivatives may have hazard statements such as H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Future Directions

The future directions for research on this compound would likely depend on its biological activity and potential applications. Pyrazole derivatives are a focus of ongoing research due to their wide range of biological activities and potential as therapeutic agents.